N,N'-bis{4-[(cyclohexylamino)sulfonyl]phenyl}succinamide

• IUPAC Name: N,N'-bis[4-(cyclohexylsulfamoyl)phenyl]butanediamide
• InChI: InChI=1S/C28H38N4O6S2/c33-27(29-21-11-15-25(16-12-21)39(35,36)31-23-7-3-1-4-8-23)19-20-28(34)30-22-13-17-26(18-14-22)40(37,38)32-24-9-5-2-6-10-24/h11-18,23-24,31-32H,1-10,19-20H2,(H,29,33)(H,30,34)
• InChI Key: YUNCSJZSBAKSRW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4CCCCC4
• Molecular Formula: C28H38N4O6S2
• Molecular Weight: 590.8 g/mol

Description

N,N'-bis{4-[(cyclohexylamino)sulfonyl]phenyl}succinamide, commonly known as CHAS, is a chemical compound that has gained significant attention in the field of scientific research due to its promising properties. CHAS is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 814.01 g/mol.

Mechanism of Action

The mechanism of action of CHAS is not fully understood, but it is believed to act through multiple pathways. It has been found to inhibit the activity of enzymes such as topoisomerase and histone deacetylase, which are involved in DNA replication and gene expression. CHAS has also been found to induce apoptosis and cell cycle arrest by regulating the expression of various genes.
Biochemical and Physiological Effects:
CHAS has been found to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce oxidative stress and inflammation, and exhibit antibacterial activity. CHAS has also been found to regulate the expression of various genes involved in cell cycle regulation, apoptosis, and DNA replication.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using CHAS in lab experiments is its potential applications in various research fields. CHAS has shown promising results in inhibiting the growth of cancer cells, reducing oxidative stress and inflammation, and exhibiting antibacterial activity. However, one of the limitations of using CHAS is its low solubility in water, which makes it challenging to work with in aqueous solutions.

Future Directions

There are many future directions for research on CHAS. Some of the potential areas where CHAS can be studied are:
1. Drug Delivery: CHAS has the potential to be used as a drug delivery agent due to its solubility in organic solvents and its ability to cross the blood-brain barrier.
2. Combination Therapy: CHAS can be used in combination with other drugs to enhance their efficacy in treating various diseases.
3. Pharmacokinetics: The pharmacokinetics of CHAS need to be studied to determine its optimal dosage and administration route.
Conclusion:
In conclusion, N,N'-bis{4-[(cyclohexylamino)sulfonyl]phenyl}succinamide, commonly known as CHAS, is a chemical compound that has gained significant attention in the field of scientific research. CHAS has shown promising results in inhibiting the growth of cancer cells, reducing oxidative stress and inflammation, and exhibiting antibacterial activity. Its potential applications in various research fields make it an exciting compound for future studies.

Scientific Research Applications

CHAS has been extensively studied for its potential applications in various scientific research fields. Some of the significant research areas where CHAS has been used are:
1. Cancer Research: CHAS has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has been found to be effective against various types of cancer, including breast, lung, and ovarian cancer.
2. Neurodegenerative Diseases: CHAS has been studied for its neuroprotective properties and has shown to reduce oxidative stress and inflammation in the brain. It has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
3. Antibacterial Activity: CHAS has been found to exhibit antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. It has the potential to be used as a new antibacterial agent.